Cas no 2229095-92-3 (4-amino-4-5-fluoro-2-(trifluoromethyl)phenylcyclohexan-1-ol)

• Product Name: 4-amino-4-5-fluoro-2-(trifluoromethyl)phenylcyclohexan-1-ol
• CAS No: 2229095-92-3
• MF: C₁₃H₁₅F₄NO
• MW: 277.257917642593
• CID: 6228094
• PubChem ID: 165670840
• Update Time: 2025-06-09

4-amino-4-5-fluoro-2-(trifluoromethyl)phenylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-5-fluoro-2-(trifluoromethyl)phenylcyclohexan-1-ol
• EN300-1946536
• 2229095-92-3
• 4-amino-4-[5-fluoro-2-(trifluoromethyl)phenyl]cyclohexan-1-ol

• Inchi： 1S/C13H15F4NO/c14-8-1-2-10(13(15,16)17)11(7-8)12(18)5-3-9(19)4-6-12/h1-2,7,9,19H,3-6,18H2
• InChI Key： ZNTZBXHPSKZOFD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C1(CCC(CC1)O)N)F)(F)F

Computed Properties

• Exact Mass: 277.10897675g/mol
• Monoisotopic Mass: 277.10897675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-5-fluoro-2-(trifluoromethyl)phenylcyclohexan-1-ol

Chemical Profile of 4-amino-4,5-fluoro-2-(trifluoromethyl)phenylcyclohexan-1-ol (CAS No: 2229095-92-3)

4-amino-4,5-fluoro-2-(trifluoromethyl)phenylcyclohexan-1-ol (CAS No: 2229095-92-3) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. The compound features a cyclohexanol core substituted with an amino group, a fluoro-substituted phenyl ring, and a trifluoromethyl group on the phenyl ring. This combination of functional groups imparts distinct physicochemical properties and suggests multifaceted interactions with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The presence of both fluoro and trifluoromethyl substituents is particularly noteworthy, as these groups are widely recognized for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. The fluoro atom can enhance binding interactions by participating in hydrogen bonding or by influencing the electronic properties of the molecule, while the trifluoromethyl group typically increases metabolic resistance and lipophilicity. These features are often exploited in the design of bioactive compounds to improve pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such complex molecules with greater accuracy. Studies have indicated that compounds with similar structural motifs may exhibit properties relevant to inflammation modulation, pain management, and neuroprotection. For instance, the cyclohexanol scaffold is commonly found in natural products and drug candidates known for their anti-inflammatory effects, while the aromatic ring system provides opportunities for interaction with protein targets such as enzymes and receptors.

The amino group in 4-amino-4,5-fluoro-2-(trifluoromethyl)phenylcyclohexan-1-ol further enhances its potential as a pharmacophore. Amino groups can serve as hydrogen bond donors or acceptors, facilitating interactions with biological targets. Additionally, they can be modified post-synthetically to introduce further diversity or enhance binding affinity. The specific positioning of this group on the cyclohexane ring may influence conformational flexibility, which is critical for achieving optimal binding to biological macromolecules.

Investigations into the synthesis of this compound have revealed that multi-step organic transformations are required to achieve high yields and purity. Key synthetic strategies often involve palladium-catalyzed cross-coupling reactions to construct the phenylcyclohexane core, followed by functional group interconversions to introduce the fluoro and trifluoromethyl substituents. The use of advanced synthetic techniques such as flow chemistry has also been explored to improve scalability and reproducibility.

The physicochemical properties of 4-amino-4,5-fluoro-2-(trifluoromethyl)phenylcyclohexan-1-ol, including its solubility, melting point, and spectroscopic characteristics, have been thoroughly characterized using state-of-the-art analytical techniques. These data are essential for understanding how the compound behaves in different environments and for predicting its behavior in biological systems. For example, solubility studies can inform formulation strategies for drug delivery systems, while spectroscopic data provide insights into electronic transitions and potential hydrogen bonding interactions.

In vitro studies have begun to explore the potential biological activities of this compound. Preliminary assays suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to therapeutic areas such as central nervous system disorders or metabolic diseases. The precise mechanism of action remains under investigation but is likely mediated by interactions with specific protein targets. Further research is needed to validate these findings and to explore potential side effects or off-target interactions.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The synthesis and characterization of 4-amino-4,5-fluoro-2-(trifluoromethyl)phenylcyclohexan-1-ol exemplify this collaborative approach. By integrating synthetic organic chemistry with computational modeling and biological testing, researchers can accelerate the discovery process and bring new therapeutic agents to market more efficiently.

Future directions for research on this compound may include exploring derivatives with modified substitution patterns or additional functional groups to optimize potency and selectivity. Additionally, preclinical studies could be conducted to assess pharmacokinetic properties and safety profiles in animal models before moving into human trials if promising results are obtained.

The broader significance of compounds like 4-amino-4,5-fluoro-2-(trifluoromethyl)phenylcyclohexan-1-ol lies in their contribution to expanding the chemical toolbox available for drug discovery. As our understanding of biological systems grows more sophisticated so too does our ability to design molecules that interact specifically with disease-causing targets while minimizing unintended effects.